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Compound of Interest

Compound Name:
1-[4-(2-

Chlorophenoxy)butyl]piperazine

CAS No.: 401804-62-4

Cat. No.: B3135567

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 1-[4-(2-
Chlorophenoxy)butyl]piperazine, including its chemical identity, properties, and a discussion

on its known synonyms.

Core Chemical Identity
1-[4-(2-Chlorophenoxy)butyl]piperazine is a distinct chemical entity with the Chemical

Abstracts Service (CAS) Registry Number 401804-62-4.[1] Its molecular structure consists of a

piperazine ring linked via a butyl chain to a 2-chlorophenoxy group.

Table 1: Key Chemical Identifiers
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Identifier Value

CAS Number 401804-62-4[1]

Molecular Formula C₁₄H₂₁ClN₂O[1]

Molecular Weight 268.78 g/mol [1]

SMILES ClC1=CC=CC=C1OCCCCN2CCNCC2[1]

MDL Number MFCD03710565[1]

Nomenclature and Synonyms: A Point of Clarity
A thorough investigation of chemical databases and supplier information reveals a significant

point regarding the nomenclature of this compound: there are no widely recognized or

documented chemical synonyms for 1-[4-(2-Chlorophenoxy)butyl]piperazine.[1]

This lack of synonyms suggests that the compound is likely a novel or specialized research

chemical that has not been extensively commercialized or studied under different names. For

researchers, this underscores the importance of using its precise IUPAC name and CAS

number for accurate identification and literature searching.

While other piperazine derivatives possess numerous synonyms, the specific combination of

the 2-chlorophenoxy and butylpiperazine moieties in this arrangement appears to be uniquely

identified by its systematic name.

Physicochemical Properties
Based on its structure, 1-[4-(2-Chlorophenoxy)butyl]piperazine is expected to be a solid at

room temperature and soluble in organic solvents. It is recommended to be stored in a dry

environment at 2-8°C.[1]

Hypothetical Analytical Protocol: Purity Assessment
by High-Performance Liquid Chromatography
(HPLC)
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The following is a detailed, step-by-step methodology for assessing the purity of 1-[4-(2-
Chlorophenoxy)butyl]piperazine. This protocol is a representative example and may require

optimization based on the specific instrumentation and sample characteristics.

Objective: To determine the purity of a sample of 1-[4-(2-Chlorophenoxy)butyl]piperazine by

reverse-phase HPLC with UV detection.

Materials:

1-[4-(2-Chlorophenoxy)butyl]piperazine sample

HPLC-grade acetonitrile (ACN)

HPLC-grade water

Trifluoroacetic acid (TFA)

Volumetric flasks

Pipettes

HPLC vials

Instrumentation:

High-Performance Liquid Chromatograph (HPLC) system equipped with a UV detector

C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

Mobile Phase Preparation:

Mobile Phase A: 0.1% TFA in water

Mobile Phase B: 0.1% TFA in acetonitrile

Standard Solution Preparation:
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Accurately weigh approximately 1 mg of the 1-[4-(2-Chlorophenoxy)butyl]piperazine
reference standard.

Dissolve in a suitable solvent (e.g., 1 mL of acetonitrile) to create a 1 mg/mL stock

solution.

Perform serial dilutions to prepare working standards of lower concentrations if required

for linearity assessment.

Sample Solution Preparation:

Prepare a sample solution at a concentration of approximately 1 mg/mL in the same

manner as the standard solution.

HPLC Conditions:

Column: C18 reverse-phase (4.6 x 150 mm, 5 µm)

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Detector Wavelength: 254 nm (or an experimentally determined λmax)

Column Temperature: 30°C

Gradient Elution:

Time (min) % Mobile Phase A % Mobile Phase B

0 90 10

20 10 90

25 10 90

26 90 10

| 30 | 90 | 10 |
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Data Analysis:

Integrate the peak area of the main component in the chromatogram.

Calculate the purity of the sample by expressing the area of the main peak as a

percentage of the total area of all peaks.

Causality Behind Experimental Choices:

Reverse-Phase HPLC: This technique is well-suited for separating moderately polar organic

compounds like the target molecule.

C18 Column: The nonpolar stationary phase of a C18 column effectively retains the analyte,

allowing for good separation from potential impurities.

Gradient Elution: A gradient from a highly aqueous mobile phase to a more organic one

ensures the elution of both polar and nonpolar impurities, providing a comprehensive purity

profile.

TFA: The addition of an ion-pairing agent like TFA helps to improve peak shape for basic

compounds like piperazines.

UV Detection: The aromatic ring in the 2-chlorophenoxy group allows for sensitive detection

using a UV detector.

Visualization of the Chemical Structure
The following diagram illustrates the molecular structure of 1-[4-(2-
Chlorophenoxy)butyl]piperazine.

Caption: Molecular structure of 1-[4-(2-Chlorophenoxy)butyl]piperazine.

Conclusion
1-[4-(2-Chlorophenoxy)butyl]piperazine is a specific chemical compound primarily identified

by its CAS number 401804-62-4. The absence of common synonyms in the available literature

and chemical databases highlights the importance of precise nomenclature in scientific
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research. The provided analytical protocol offers a robust method for purity assessment, which

is a critical step in any research or development endeavor involving this compound.

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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